Cas no 24386-89-8 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N,N-dimethyl-7-b-D-ribofuranosyl-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N,N-dimethyl-7-b-D-ribofuranosyl-
• CAS No: 24386-89-8
• MF: C₁₃H₁₇BrN₄O₄
• MW: 373.202481985092
• CID: 257898
• PubChem ID: 268856
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N,N-dimethyl-7-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N,N-dimethyl-7-b-D-ribofuranosyl-
• 2-[5-bromo-4-(dimethylamino)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 5-bromo-n,n-dimethyl-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• AC1Q26KZ
• AR-1G7521
• NSC109311
• DTXSID70296433
• NSC-109311
• 24386-89-8

• Inchi： 1S/C13H17BrN4O4/c1-17(2)11-8-6(14)3-18(12(8)16-5-15-11)13-10(21)9(20)7(4-19)22-13/h3,5,7,9-10,13,19-21H,4H2,1-2H3
• InChI Key： GXTRHWZNFVHJEP-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N=CN=C2N(C=1)C1C(C(C(CO)O1)O)O)N(C)C

Computed Properties

• Exact Mass: 372.04341
• Monoisotopic Mass: 372.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.89
• Boiling Point: 629.2°C at 760 mmHg
• Flash Point: 334.3°C
• Refractive Index: 1.748
• PSA: 103.87
• LogP: -0.12870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides